Cas no 899350-40-4 (2-Amino-4-(4-methoxy-phenyl)-thiazole-5-carboxylic acid)

• Product Name: 2-Amino-4-(4-methoxy-phenyl)-thiazole-5-carboxylic acid
• CAS No: 899350-40-4
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 5240320
• Update Time: 2026-03-08

2-Amino-4-(4-methoxy-phenyl)-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-methoxy-phenyl)-thiazole-5-carboxylic acid

• Inchi： 1S/C11H10N2O3S/c1-16-7-4-2-6(3-5-7)8-9(10(14)15)17-11(12)13-8/h2-5H,1H3,(H2,12,13)(H,14,15)
• InChI Key： DVEBNSGAMFSWIO-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C2=CC=C(OC)C=C2)N=C1N

Additional information on 2-Amino-4-(4-methoxy-phenyl)-thiazole-5-carboxylic acid

2-Amino-4-(4-Methoxy-Phenyl)-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 2-Amino-4-(4-Methoxy-Phenyl)-Thiazole-5-Carboxylic Acid (CAS No. 899350-40-4) is a structurally unique organic compound with significant potential in various fields, including pharmaceuticals and material science. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities and chemical versatility. The presence of the amino group (-NH₂) and the methoxyphenyl substituent (-OCH₃) introduces additional functional groups that enhance its reactivity and applicability.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The 2-amino group in this compound plays a crucial role in hydrogen bonding, which is essential for interactions with biological targets. Additionally, the methoxyphenyl group contributes to the compound's lipophilicity, improving its bioavailability and ability to cross cellular membranes. These properties make 2-Amino-4-(4-Methoxy-Phenyl)-Thiazole-5-Carboxylic Acid a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its ability to act as a precursor for more complex molecules. By modifying the substituents on the thiazole ring, researchers can tailor the compound's properties for specific applications. For instance, replacing the methoxy group with other electron-donating or withdrawing groups can significantly alter its reactivity and selectivity. This flexibility underscores the importance of thiazole-based compounds in modern synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of 2-Amino-4-(4-Methoxy-Phenyl)-Thiazole-5-Carboxylic Acid with greater accuracy. Molecular docking studies have revealed that this compound exhibits strong binding affinity to several therapeutic targets, including enzymes involved in inflammation and cancer progression. Furthermore, its carboxylic acid group can participate in esterification reactions, making it a versatile building block for constructing larger biomolecules.

In terms of synthesis, 2-Amino-4-(4-Methoxy-Phenyl)-Thiazole-5-Carboxylic Acid can be prepared via a variety of methods, including condensation reactions and cyclization processes. One common approach involves the reaction of an appropriate thioamide with a substituted phenol derivative under acidic conditions. The optimization of these reactions has led to higher yields and improved purity levels, making this compound more accessible for research purposes.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. For example, incorporating this compound into polymer blends can enhance their conductivity and stability under various environmental conditions. This dual functionality highlights the interdisciplinary significance of thiazole derivatives in both life sciences and materials science.

Looking ahead, the development of novel analogs based on 2-Amino-4-(4-Methoxy-Phenyl)-Thiazole-5-Carboxylic Acid holds great promise for advancing therapeutic interventions. By leveraging cutting-edge techniques such as high-throughput screening and machine learning algorithms, researchers can identify optimal derivatives with enhanced efficacy and reduced side effects. Such advancements will undoubtedly contribute to the future success of this compound in addressing unmet medical needs.

In conclusion, 2-Amino-4-(4-Methoxy-Phenyl)-Thiazole-5-Carboxylic Acid (CAS No. 899350-40-4) is a multifaceted compound with immense potential across diverse scientific domains. Its structural features, coupled with recent research findings, position it as a key player in both academic research and industrial applications. As our understanding of its properties continues to grow, so too will its role in shaping innovative solutions to complex scientific challenges.